Cas no 2228469-59-6 (methyl 3-(1-ethyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate)

• Product Name: methyl 3-(1-ethyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate
• CAS No: 2228469-59-6
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5879790
• PubChem ID: 165615263
• Update Time: 2025-05-19

methyl 3-(1-ethyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-ethyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate
• EN300-1811804
• 2228469-59-6

• Inchi： 1S/C11H18N2O3/c1-5-13-7-8(6-12-13)11(2,3)9(14)10(15)16-4/h6-7,9,14H,5H2,1-4H3
• InChI Key： LSDPHPBIWCIDMM-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C1C=NN(CC)C=1

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 3-(1-ethyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate

Professional Introduction to Methyl 3-(1-ethyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate (CAS No. 2228469-59-6)

Methyl 3-(1-ethyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate, a compound with the chemical formula C₁₁H₁₅NO₃, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its structural complexity and potential biological activities. The presence of a pyrazole moiety and a hydroxy group in its backbone suggests a high degree of versatility in its reactivity and interaction with biological targets.

The CAS number 2228469-59-6 uniquely identifies this compound in scientific literature and databases, facilitating precise referencing and research continuity. The molecular structure of Methyl 3-(1-ethyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate features a ester group at the terminal position, which is typical in many bioactive molecules designed for metabolic stability and solubility. This feature is particularly crucial in drug development, where pharmacokinetic properties often dictate the efficacy and safety of a therapeutic agent.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those containing pyrazole derivatives. Pyrazole-based scaffolds are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The 1-ethyl substitution on the pyrazole ring introduces an additional layer of complexity, which can modulate the electronic properties of the molecule and influence its interactions with biological receptors.

The hydroxy group positioned at the second carbon of the butanoate chain adds another dimension to the compound's potential reactivity. Hydroxyl groups are frequently involved in hydrogen bonding interactions, both within the molecule and with external biomolecules. This characteristic makes Methyl 3-(1-ethyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate a promising candidate for further investigation in drug design, particularly for targeting proteins that rely on hydrogen bonding networks for their function.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process in pharmaceutical research. The structural features of Methyl 3-(1-ethyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate make it an attractive candidate for virtual screening against various biological targets. By leveraging molecular docking simulations, researchers can rapidly assess the potential binding affinity of this compound to enzymes and receptors involved in critical disease pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of chiral auxiliaries or asymmetric catalysis might be necessary to achieve enantiopure forms, which are often essential for biological activity. Given the increasing emphasis on stereoselective synthesis in drug development, Methyl 3-(1-ethyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate could serve as a valuable intermediate in constructing enantiomerically pure libraries for high-throughput screening.

In conclusion, Methyl 3-(1-ethyl-1H-pyrazol-4-yl)-2-hydroxy-3-methylbutanoate represents a fascinating molecule with potential applications in pharmaceutical research. Its unique structural features, including the pyrazole core and hydroxy functionality, make it a compelling candidate for further exploration. As computational methods continue to refine our ability to predict biological activity from molecular structure, compounds like this one are poised to play a significant role in the discovery of new therapeutic agents.